Cas no 194723-11-0 (sodium 3-acetamido-4-methoxybenzene-1-sulfinate)

• Product Name: sodium 3-acetamido-4-methoxybenzene-1-sulfinate
• CAS No: 194723-11-0
• MDL: MFCD00136962
• CID: 4630833
• PubChem ID: 23712048
• Update Time: 2025-05-24

sodium 3-acetamido-4-methoxybenzene-1-sulfinate Chemical and Physical Properties

Names and Identifiers

• sodium 3-acetamido-4-methoxybenzene-1-sulfinate

• MDL： MFCD00136962

Additional information on sodium 3-acetamido-4-methoxybenzene-1-sulfinate

Comprehensive Overview of Sodium 3-Acetamido-4-Methoxybenzene-1-Sulfinate (CAS No. 194723-11-0)

Sodium 3-acetamido-4-methoxybenzene-1-sulfinate (CAS No. 194723-11-0) is a specialized organic compound widely recognized for its unique chemical properties and applications in various industries. This sulfinate derivative, characterized by its acetamido and methoxy functional groups, has garnered significant attention in pharmaceutical research, material science, and specialty chemical synthesis. Its molecular structure, featuring a benzene ring substituted with sulfinate, acetamido, and methoxy groups, makes it a versatile intermediate for further chemical transformations.

In recent years, the demand for sodium 3-acetamido-4-methoxybenzene-1-sulfinate has surged due to its role in the development of advanced materials and bioactive molecules. Researchers and manufacturers frequently search for "CAS 194723-11-0 applications" or "sulfinate derivatives in drug synthesis," reflecting its growing relevance in modern chemistry. The compound's stability and solubility in aqueous solutions further enhance its utility in laboratory and industrial settings.

One of the most discussed topics in the context of 194723-11-0 is its potential in green chemistry initiatives. As sustainability becomes a global priority, chemists are exploring eco-friendly synthesis routes for sulfinate compounds. Questions like "How to optimize the synthesis of sodium 3-acetamido-4-methoxybenzene-1-sulfinate?" or "What are the alternatives to traditional sulfinate preparation methods?" are frequently encountered in academic and industrial forums. This aligns with the broader trend of minimizing environmental impact while maintaining high chemical efficiency.

The compound's 3-acetamido-4-methoxybenzene backbone is particularly noteworthy for its electronic and steric effects, which influence reactivity in coupling reactions and polymerization processes. This has led to increased interest in "sulfinate-based catalysts" and "functionalized benzene derivatives in material science." Its compatibility with transition metal catalysts also opens doors for innovative applications in organic electronics and nanotechnology.

Quality control and analytical characterization of sodium 3-acetamido-4-methoxybenzene-1-sulfinate are critical aspects for end-users. Common search queries include "HPLC analysis of CAS 194723-11-0" and "spectroscopic identification of sulfinate compounds," highlighting the need for reliable analytical methods. Advanced techniques such as NMR, FT-IR, and mass spectrometry are routinely employed to verify the purity and structural integrity of this compound.

From a commercial perspective, the global market for sodium 3-acetamido-4-methoxybenzene-1-sulfinate is influenced by factors such as regional regulations, supply chain dynamics, and technological advancements. Industry professionals often inquire about "bulk suppliers of CAS 194723-11-0" or "custom synthesis of sulfinate derivatives," underscoring its importance in specialty chemical procurement. The compound's shelf life, storage conditions, and handling precautions are also frequently discussed topics among purchasers and researchers alike.

In conclusion, sodium 3-acetamido-4-methoxybenzene-1-sulfinate (CAS No. 194723-11-0) represents a chemically intriguing and commercially valuable compound with multifaceted applications. Its relevance to contemporary research themes, including sustainable chemistry and advanced material design, ensures its continued prominence in scientific and industrial discourse. As innovation progresses, this sulfinate derivative is poised to play an even greater role in addressing complex challenges across chemical disciplines.